Cas no 2361645-21-6 (Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate)

Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate is a specialized intermediate in organic synthesis, particularly valuable for its functional group versatility. The presence of both cyano and fluorosulfonyl groups on the piperidine scaffold enables diverse reactivity, making it useful for constructing complex heterocycles or pharmacophores. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations while allowing selective deprotection when required. This compound is particularly advantageous in medicinal chemistry and agrochemical research, where fluorosulfonyl derivatives serve as electrophilic intermediates for cross-coupling or nucleophilic substitution reactions. Its structural features facilitate the introduction of sulfonyl fluoride motifs, which are increasingly relevant in click chemistry and covalent inhibitor design.
Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate structure
2361645-21-6 structure
Product Name:Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate
CAS No:2361645-21-6
MF:C12H19FN2O4S
MW:306.353665590286
CID:5462808
Update Time:2025-06-09

Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate
    • tert-butyl 3-cyano-3-[(fluorosulfonyl)methyl]piperidine-1-carboxylate
    • TERT-BUTYL 3-CYANO-3-((FLUOROSULFONYL)METHYL)PIPERIDINE-1-CARBOXYLATE
    • AT32459
    • Z3753068029
    • Inchi: 1S/C12H19FN2O4S/c1-11(2,3)19-10(16)15-6-4-5-12(7-14,8-15)9-20(13,17)18/h4-6,8-9H2,1-3H3
    • InChI Key: ZMRDDUCHMMNXED-UHFFFAOYSA-N
    • SMILES: S(CC1(C#N)CN(C(=O)OC(C)(C)C)CCC1)(=O)(=O)F

Computed Properties

  • Exact Mass: 306.10495643 g/mol
  • Monoisotopic Mass: 306.10495643 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 306.36
  • XLogP3: 1.1
  • Topological Polar Surface Area: 95.8

Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate

Recent Advances in the Application of Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate (CAS: 2361645-21-6) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate (CAS: 2361645-21-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, reactivity, and emerging roles in drug discovery and development.

Recent studies have highlighted the versatility of Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate as a key intermediate in the synthesis of biologically active molecules. The presence of both cyano and fluorosulfonyl groups in its structure allows for diverse chemical transformations, making it a valuable scaffold for the development of novel therapeutic agents. Researchers have successfully employed this compound in the synthesis of protease inhibitors and kinase modulators, demonstrating its broad utility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists utilized Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate to develop a new class of covalent inhibitors targeting SARS-CoV-2 main protease. The fluorosulfonyl group was found to form a stable covalent bond with the catalytic cysteine residue, leading to potent antiviral activity. This discovery opens new avenues for the development of COVID-19 therapeutics and highlights the compound's potential in addressing global health challenges.

Further investigations into the physicochemical properties of Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate have revealed its excellent stability under physiological conditions, making it particularly suitable for in vivo applications. Pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles, suggesting its potential as a lead compound for further optimization. These findings were recently presented at the American Chemical Society National Meeting and have sparked considerable interest among pharmaceutical companies.

The synthetic accessibility of Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate has also been a focus of recent research. A team from MIT developed an improved synthetic route that significantly increases the yield while reducing the number of purification steps. This advancement, detailed in Organic Process Research & Development, has important implications for the large-scale production of derivatives based on this scaffold, potentially accelerating drug discovery efforts.

Looking forward, researchers are exploring the application of Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate in targeted protein degradation strategies. Preliminary results suggest that derivatives of this compound can serve as effective warheads for PROTACs (Proteolysis Targeting Chimeras), offering new possibilities for addressing traditionally "undruggable" targets. This exciting development was recently highlighted in Nature Chemical Biology and represents a promising direction for future research.

In conclusion, Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)piperidine-1-carboxylate (CAS: 2361645-21-6) has emerged as a versatile and valuable building block in modern drug discovery. Its unique chemical properties, combined with recent synthetic advancements and biological applications, position it as a compound of significant interest in the pharmaceutical industry. Continued research on this scaffold is expected to yield novel therapeutic agents across multiple disease areas, from infectious diseases to cancer and beyond.

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